![molecular formula C17H27FN2O2S B4879388 N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide](/img/structure/B4879388.png)
N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide
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Overview
Description
N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide, also known as L-775,606, is a selective antagonist for the orexin-1 receptor. Orexin-1 receptor is a G protein-coupled receptor that plays a crucial role in regulating sleep and wakefulness. L-775,606 has been extensively studied for its potential use in treating sleep disorders.
Mechanism of Action
N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide selectively blocks the binding of orexin-A to the orexin-1 receptor, thereby inhibiting the downstream signaling pathway. Orexin-A is a neuropeptide that is produced in the lateral hypothalamus and plays a crucial role in regulating sleep and wakefulness.
Biochemical and Physiological Effects
This compound has been shown to decrease wakefulness and increase sleep in animal models. It has also been shown to decrease the latency to sleep onset and increase the duration of non-rapid eye movement (NREM) sleep in rats. This compound has also been shown to decrease the expression of c-Fos, a marker of neuronal activity, in the lateral hypothalamus.
Advantages and Limitations for Lab Experiments
N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide has several advantages for lab experiments. It is a selective antagonist for the orexin-1 receptor, which allows for specific investigation of the role of orexin-1 receptor in regulating sleep and wakefulness. However, this compound has several limitations. It has low solubility in water, which makes it difficult to administer in vivo. It also has poor bioavailability, which limits its potential use in clinical settings.
Future Directions
Several future directions for research using N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide include investigating its potential use in treating sleep disorders such as insomnia and narcolepsy. Additionally, further investigation of the role of orexin-1 receptor in regulating sleep and wakefulness may lead to the development of novel therapeutics for sleep disorders.
Synthesis Methods
The synthesis of N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide involves several steps. The first step is the reaction between 4-fluorobenzaldehyde and 3-(2-ethyl-1-piperidinyl)propylamine to form 4-fluoro-N-(3-(2-ethyl-1-piperidinyl)propyl)benzamide. The second step is the reaction between the intermediate and methanesulfonyl chloride to form this compound.
Scientific Research Applications
N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(4-fluorophenyl)methanesulfonamide has been used in several scientific research studies to investigate the role of orexin-1 receptor in regulating sleep and wakefulness. The selective antagonism of orexin-1 receptor by this compound has been shown to decrease wakefulness and increase sleep in animal models.
properties
IUPAC Name |
N-[3-(2-ethylpiperidin-1-yl)propyl]-1-(4-fluorophenyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27FN2O2S/c1-2-17-6-3-4-12-20(17)13-5-11-19-23(21,22)14-15-7-9-16(18)10-8-15/h7-10,17,19H,2-6,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEPBZVTUARYKSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CCCNS(=O)(=O)CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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